2-{[2-(benzyloxy)-3-methoxybenzyl]amino}ethanol hydrochloride

• IUPAC Name: 2-[(3-methoxy-2-phenylmethoxyphenyl)methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C17H21NO3.ClH/c1-20-16-9-5-8-15(12-18-10-11-19)17(16)21-13-14-6-3-2-4-7-14;/h2-9,18-19H,10-13H2,1H3;1H
• InChI Key: OGLZMSMBCCASHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2)CNCCO.Cl
• Molecular Formula: C17H22ClNO3
• Molecular Weight: 323.8 g/mol

Description

2-{[2-(benzyloxy)-3-methoxybenzyl]amino}ethanol hydrochloride, also known as BME, is a chemical compound that belongs to the class of tertiary amines. It is widely used in scientific research for its various applications. In

Mechanism of Action

The mechanism of action of 2-{[2-(benzyloxy)-3-methoxybenzyl]amino}ethanol hydrochloride is not well understood. However, it is believed that this compound acts as a nucleophile and attacks electrophilic centers in chemical reactions. This compound has also been shown to form stable complexes with metal ions, which can influence the reactivity of the metal center.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro. This compound has also been shown to have antifungal and antibacterial properties. Additionally, this compound has been shown to have a protective effect on the liver.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[2-(benzyloxy)-3-methoxybenzyl]amino}ethanol hydrochloride in lab experiments is its high yield and excellent purity. This compound is also relatively easy to synthesize, making it a cost-effective reagent. However, this compound has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. Additionally, this compound can be toxic in high doses, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of 2-{[2-(benzyloxy)-3-methoxybenzyl]amino}ethanol hydrochloride in scientific research. One potential application is in the synthesis of new metal complexes with unique properties. This compound could also be used as a chiral auxiliary in the synthesis of new drugs. Additionally, this compound could be used in the development of new materials with specific properties.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has many applications in scientific research. Its unique properties make it a valuable reagent in the synthesis of other chemical compounds. This compound has also been shown to have several biochemical and physiological effects, which make it a promising candidate for future research. While there are some limitations to its use, the advantages of this compound make it an important tool for researchers in various fields.

Scientific Research Applications

2-{[2-(benzyloxy)-3-methoxybenzyl]amino}ethanol hydrochloride has been used in various scientific research studies due to its unique properties. It is commonly used as a reagent in the synthesis of other chemical compounds. This compound has also been used as a chiral auxiliary in asymmetric synthesis. Additionally, this compound has been used as a ligand in the synthesis of metal complexes.